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Compound of Interest

Compound Name:
3-iodo-6-methoxy-2-

methylpyridine

CAS No.: 1092978-55-6

Cat. No.: B6228821

Get Quote

Executive Summary & Chemical Identity
3-iodo-6-methoxy-2-methylpyridine is a high-value halogenated heterocyclic building block,

primarily utilized in palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura,

Sonogashira, Buchwald-Hartwig). Its structural utility stems from the orthogonal reactivity of the

C-I bond (highly reactive) versus the pyridine core.

However, this utility introduces specific stability challenges. The C-I bond is prone to homolytic

cleavage under UV/visible light, and the electron-rich methoxy-pyridine system can degrade if

exposed to atmospheric oxygen over prolonged periods.
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Property Data

CAS Number 1092978-55-6

IUPAC Name 3-iodo-6-methoxy-2-methylpyridine

SMILES COc1ccc(I)c(C)n1

Molecular Weight 249.05 g/mol

Physical State
Low-Melting Solid or Liquid (Dependent on

purity/temperature)

Solubility
Soluble in DCM, THF, EtOAc, DMSO; sparingly

soluble in water.[1]

Hazard Identification & Toxicology (GHS)
While often classified under generic "Irritant" codes, the presence of the iodine and the pyridine

core necessitates a higher tier of caution regarding sensitization and potential thyroid effects

upon chronic exposure.

Core GHS Classifications
H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.

Note: Treat as Potentially Toxic (H301/H311) by analogy to other low-molecular-weight

halogenated pyridines until specific LD50 data is verified.

Specific Target Organ Toxicity (STOT)
Thyroid: Organic iodides can impact thyroid function if absorbed in significant quantities.

Respiratory: Pyridine vapors are distinct respiratory irritants; the methoxy substituent may

modulate volatility but does not eliminate inhalation risk.
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Physicochemical Stability & Reactivity
Understanding the "Why" behind the handling protocols:

Photolytic Instability (The Iodine Factor): The C-I bond energy (~50-60 kcal/mol) is

significantly lower than C-Br or C-Cl. Exposure to ambient light (UV/Vis) excites the

molecule, leading to homolytic fission of the C-I bond.

Mechanism:

Indicator: The compound turns yellow or brown due to the formation of elemental iodine (

).

Thermal Sensitivity: While the pyridine ring is stable, the iodine substituent renders the

molecule susceptible to deiodination at elevated temperatures (>40°C) without a catalyst,

especially in the presence of trace metals.

Oxidative Liability: The methoxy group at the 6-position is electron-donating, making the

pyridine ring more electron-rich and thus more susceptible to N-oxidation or ring oxidation

compared to electron-deficient pyridines.

Protocol: Storage & Preservation
To maintain >98% purity for cross-coupling efficiency, follow this strict storage hierarchy.

Storage Decision Logic
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Figure 1: Decision logic for maximizing shelf-life stability.

Specific Storage Steps
Container: Use amber glass vials with Teflon-lined caps.

Atmosphere: Flush headspace with Argon or Nitrogen after every use.
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Temperature: Store at 2–8°C (Refrigerator). For storage >6 months, store at -20°C.

Secondary Containment: Place the vial inside a sealed bag with a desiccant packet to

prevent moisture condensation upon warming.

Protocol: Safe Handling & Weighing
Since the compound may exist as a liquid or low-melting solid, the handling strategy must

adapt to the physical state to minimize exposure.

A. If Liquid (Supercooled or Ambient)
Engineering Control: Handle strictly inside a chemical fume hood.

Transfer: Use a positive displacement pipette or a glass syringe with a long needle. Avoid

standard air-displacement pipettes as organic vapors can drip, causing contamination.

PPE: Nitrile gloves (double-gloved recommended, 0.11 mm min thickness) + Safety Glasses

+ Lab Coat.

B. If Solid
Static Risk: Halogenated solids can be static-prone. Use an anti-static gun if the powder

"jumps."

Weighing: Do not weigh on an open balance bench.

Tare a vial with a cap inside the hood.

Add solid.[3]

Cap tightly.[2]

Weigh the closed vial on the balance.

C. Reaction Setup (Cross-Coupling)
Degassing: The C-I bond is sensitive to oxygen inhibition during catalysis. All solvents must

be sparged with Argon for 15-30 minutes before adding the catalyst and the pyridine

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.sigmaaldrich.com/US/en/product/lifechemicalsinc/lifh96f1b82f
https://www.tcichemicals.com/BE/en/sds/C3025_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6228821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


substrate.

Order of Addition: Add the 3-iodo-6-methoxy-2-methylpyridine last or just before the

catalyst to minimize residence time in solution without turnover.

Emergency Response & Waste Disposal
Spill Cleanup

Evacuate: Clear the immediate area of unnecessary personnel.

PPE: Don vapor-protective respirator if outside a hood (though spills should be rare outside

hoods).

Neutralization:

Absorb with vermiculite or sand.

If the spill is yellow/brown (iodine release), treat the area with 10% aqueous sodium

thiosulfate to reduce elemental iodine to colorless iodide.

Disposal: Collect in a container marked "Halogenated Organic Waste."

First Aid
Eye Contact: Rinse immediately with water for 15 minutes. Remove contact lenses.[2] Seek

medical attention (alkaline nature of pyridines can cause corneal damage).

Skin Contact: Wash with soap and water.[2] Do not use ethanol (increases skin absorption).

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b6228821?utm_src=pdf-custom-synthesis#bc-rfq
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID00605519
https://www.tcichemicals.com/BE/en/sds/C3025_EU_6N.pdf
https://www.sigmaaldrich.com/US/en/product/lifechemicalsinc/lifh96f1b82f
https://www.benchchem.com/product/b6228821/docs#technical-guide-safety-handling-of-3-iodo-6-methoxy-2-methylpyridine
https://www.benchchem.com/product/b6228821/docs#technical-guide-safety-handling-of-3-iodo-6-methoxy-2-methylpyridine
https://www.benchchem.com/product/b6228821/docs#technical-guide-safety-handling-of-3-iodo-6-methoxy-2-methylpyridine
https://www.benchchem.com/product/b6228821/docs#technical-guide-safety-handling-of-3-iodo-6-methoxy-2-methylpyridine
https://www.benchchem.com/product/b6228821?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6228821?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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